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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for Cobalt bromide, hexahydrate, including operational and

disposal plans.

Chemical Identification and Hazards

Cobalt bromide, hexahydrate (CAS No. 85017-77-2) is a reddish-violet crystalline solid.[1][2]

It is crucial to recognize the potential health hazards associated with this compound. It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Furthermore, it is suspected of causing cancer and may cause allergy or asthma

symptoms or breathing difficulties if inhaled.[1][3] This compound is also very toxic to aquatic

life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure when handling

Cobalt bromide, hexahydrate.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[4]

To protect eyes from dust,

splashes, and fumes.[4]

Skin Protection

Chemical-resistant gloves

(such as nitrile or neoprene),

lab coat, and full protective

clothing.[4][5]

To prevent skin contact which

can cause irritation and allergic

reactions.[1][4]

Respiratory Protection

An approved respirator (e.g.,

N95) should be used when

dusts are generated.[4] In case

of inadequate ventilation, a

NIOSH/MSHA approved

respirator is required.[6]

To prevent inhalation of dust

which can lead to respiratory

problems.[4]

Exposure Limits

Adherence to established exposure limits is critical to ensure a safe working environment.

Organization
Exposure Limit (as Cobalt
metal dust and fume)

Time-Weighted Average
(TWA)

OSHA (PEL) 0.1 mg/m³ 8-hour workshift[7]

NIOSH (REL) 0.05 mg/m³ 10-hour workshift[7]

ACGIH (TLV) 0.02 mg/m³ 8-hour workshift[7]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for minimizing risks.
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Workflow for Safe Handling of Cobalt Bromide, Hexahydrate

Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Weigh and Handle Solid

Avoid Generating Dust

Critical Step

Store in a Tightly Closed,
Labeled Container

Clean Work Area with
HEPA-filtered Vacuum

Decontaminate Surfaces

Doff PPE Correctly

Wash Hands Thoroughly

Keep in a Cool, Dry,
Well-Ventilated Place

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cobalt bromide, hexahydrate.
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Handling Procedures:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[4] Always

wear the appropriate Personal Protective Equipment (PPE) as detailed in the table above.[2]

Handling: Conduct all work in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[6][8] When weighing or transferring the solid, do so

carefully to avoid generating dust.[1]

Post-Handling: After handling, decontaminate all work surfaces. Use a vacuum cleaner with

a HEPA filter to clean up any dust; avoid using compressed air.[4] Remove and dispose of

PPE properly. Always wash hands thoroughly with soap and water after handling the

chemical.[2][5]

Storage: Store Cobalt bromide, hexahydrate in a tightly sealed, properly labeled container

in a cool, dry, and well-ventilated area.[1][2]

Disposal Plan
Proper disposal of Cobalt bromide, hexahydrate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Procedures:

Waste Collection: Collect all waste materials, including contaminated PPE and disposable

labware, in a designated, labeled hazardous waste container.

Container Disposal: Dispose of the contents and the container to an approved waste

disposal plant.[1][2] Do not mix with other waste.

Environmental Precautions: Prevent the product from entering drains, surface water, or the

ground water system.[1][6] This substance is very toxic to aquatic life.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid / Spill Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1][2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

Seek medical attention if irritation occurs.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]

Spill

Evacuate the area. Wear appropriate PPE.

Sweep up the spilled solid and place it into a

suitable container for disposal. Avoid generating

dust.[1]

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling Cobalt bromide, hexahydrate and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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